5-(Chloromethyl)oxazole
Overview
Description
5-(Chloromethyl)oxazole (5-CM) is an organic compound used primarily in scientific research due to its unique properties. It is a colorless, crystalline solid with a pungent odor and a melting point of 57-58°C. 5-CM is a member of the oxazole family, which is a class of heterocyclic compounds containing a five-membered ring with one oxygen atom and four carbon atoms. 5-CM has been used in many scientific research applications due to its unique properties and its ability to react with other compounds.
Scientific Research Applications
Synthesis of Extended Oxazoles : 2-(Halomethyl)-4,5-diphenyloxazoles, including the chloromethyl analogue, are used for synthetic elaboration at the 2-position to prepare various alkylamino-, alkylthio-, and alkoxy-(methyl) oxazoles. The chloromethyl compounds are particularly useful in C-alkylation of stabilized carbanions, as demonstrated in the synthesis of Oxaprozin (Patil & Luzzio, 2016).
Oxazole-based Medicinal Chemistry : Oxazole compounds, including 5-(Chloromethyl)oxazole, are versatile in binding with enzymes and receptors in biological systems, displaying various biological activities. They are used in treating diseases and are valuable in developing new medicinal agents (Zhang, Zhao, & Zhou, 2018).
Extended Heterocyclic Scaffolds : 2-Chloromethyl-4,5-disubstituted oxazoles are synthesized for further synthetic elaboration, including the installation of azide moieties under mild conditions. This method allows for diverse functionalization of the oxazole ring (Patil, Luzzio, & Demuth, 2015).
Coordination Chemistry : Oxazoline ligands, derived from oxazoles, are used in transition metal-catalyzed asymmetric syntheses. Their design versatility and synthesis from readily available precursors make them important in coordination chemistry (Gómez, Muller, & Rocamora, 1999).
Therapeutic Potential in Patent Review : Oxazoles, including this compound, have shown therapeutic potential in preclinical and clinical evaluations, particularly in anti-cancer, anti-inflammatory, and antibacterial applications (Kaur et al., 2018).
Formation and Reaction for Synthesis of N-Substituted Derivatives : The BF3-catalyzed reaction of α-diazoacetophenones with chloroacetonitrile yields 5-aryl-2-chloromethyloxazoles, which are useful in synthesizing secondary amines, tertiary amines, and quaternary ammonium salts with an oxazolylmethyl group (Ibata & Isogami, 1989).
Biological Activities of Oxazole Derivatives : Oxazoles, including this compound, are increasingly used as intermediates in medicinal chemistry due to their wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties (Kakkar & Narasimhan, 2019).
Mechanism of Action
Target of Action
5-(Chloromethyl)oxazole is a chemical compound with the molecular formula C4H4ClNO
Mode of Action
Generally, oxazole derivatives interact with their targets through various mechanisms, depending on the specific functional groups present in the molecule
Biochemical Pathways
Oxazole derivatives have been shown to exhibit a broad range of pharmacological properties, including antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory activities
Result of Action
Oxazole derivatives in general have been shown to exhibit a broad range of pharmacological properties
Biochemical Analysis
Biochemical Properties
The nature of these interactions often depends on the specific substitution pattern of the oxazole derivative .
Cellular Effects
Oxazole derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities . These effects are likely mediated through the interaction of the oxazole ring with various cellular targets.
Molecular Mechanism
Oxazole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Oxazole derivatives are generally stable compounds
Metabolic Pathways
Oxazole derivatives are known to interact with various enzymes and cofactors
properties
IUPAC Name |
5-(chloromethyl)-1,3-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4ClNO/c5-1-4-2-6-3-7-4/h2-3H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJLHZLUVPVJDQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC=N1)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60571044 |
Source
|
| Record name | 5-(Chloromethyl)-1,3-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60571044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
117.53 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
172649-57-9 |
Source
|
| Record name | 5-(Chloromethyl)-1,3-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60571044 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(chloromethyl)-1,3-oxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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